5-Methyl-2-(3-trifluoromethyl-phenyl)-2,4-dihydro-pyrazol-3-one

• IUPAC Name: 5-methyl-2-[3-(trifluoromethyl)phenyl]-4H-pyrazol-3-one
• InChI: InChI=1S/C11H9F3N2O/c1-7-5-10(17)16(15-7)9-4-2-3-8(6-9)11(12,13)14/h2-4,6H,5H2,1H3
• InChI Key: FLRFRVFQDVMRPE-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=O)C1)C2=CC=CC(=C2)C(F)(F)F
• Molecular Formula: C11H9F3N2O
• DSSTOX Substance ID: DTXSID40278862
• Molecular Weight: 242.20 g/mol
• CAS RN: 321-05-1

Description

5-Methyl-2-(3-trifluoromethyl-phenyl)-2,4-dihydro-pyrazol-3-one, also known as MTP-3-one, is a small molecule that has recently been studied for its potential applications in the field of science and medicine. This molecule has been synthesized using various methods, and has been studied for its biochemical and physiological effects.

Scientific Research Applications

Pharmaceutical Drug Development

. Compounds like 5-Methyl-2-(3-trifluoromethyl-phenyl)-2,4-dihydro-pyrazol-3-one could be investigated for their potential therapeutic effects and optimized for better drug-receptor interactions. This could lead to the development of new medications with improved efficacy and safety profiles.

Agrochemical Research

. They serve as potent active ingredients in pesticides and herbicides, providing protection against a wide range of pests and diseases. Research into the applications of 5-Methyl-2-(3-trifluoromethyl-phenyl)-2,4-dihydro-pyrazol-3-one in this field could lead to the development of new formulations for crop protection.

Veterinary Medicine

. Compounds with this group can be developed into treatments for various animal health issues, contributing to the well-being of livestock and pets. Research into this application could expand the range of veterinary drugs available on the market.

Mechanism of Action

Target of Action

Compounds with similar structures have been found to exhibit significant spla2 inhibition activity .

Mode of Action

These interactions can lead to changes in the conformation and function of the target proteins .

Biochemical Pathways

Given its potential spla2 inhibition activity , it may impact the arachidonic acid pathway, which plays a crucial role in inflammation and pain signaling.

Pharmacokinetics

The trifluoromethyl group is known to enhance the metabolic stability and bioavailability of pharmaceutical compounds .

Result of Action

If it indeed acts as an spla2 inhibitor, it could potentially reduce the production of arachidonic acid and downstream eicosanoids, thereby modulating inflammatory responses .

Action Environment

Environmental factors such as pH, temperature, and the presence of other molecules can influence the action, efficacy, and stability of this compound. For instance, the trifluoromethyl group is known to enhance the stability of pharmaceutical compounds under various conditions . .